Cas no 530-57-4 (Syringic acid)

• Product Name: Syringic acid
• CAS No: 530-57-4
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• MDL: MFCD00002552
• CID: 38058
• PubChem ID: 10742
• Update Time: 2025-11-10

Syringic acid Chemical and Physical Properties

Names and Identifiers

• Syringic acid
• 4-Hydroxy-3,5-dimethoxybenzoic acid
• Syringic acid(4-Hydroxy 3,5-dimethoxybenzoic acid)
• Suringic acid
• 3,5-Dimethoxy-4-hydroxybenzoic acid
• 3,5-Dimethoxy-4-hydroxy-benzoic acid
• Syringate
• SYRINGIC ACID(P)
• SYRINGIC ACID(RG)
• Syringic acidneat
• Syringic acid
• 3,5-dimethox
• 3,5-Dimethoxy-4-hydroxybenzoic acid 4-Hydroxy-3,5-dimethoxy-benzoic acid
• 3,5-Dimethoxy-4-hydroxybenzyl acid
• 4-Hydroxy-3,5-dimethoxy-benzoic acid
• 4-hydroxy-3,5-O-dimethylbenzoic acid
• Benzoic acid,4-hydroxy-3,5-dimethoxy
• Cedar acid
• Gallic acid 3,5-dimethyl ether
• Gallic acid 3,5-diMethyl ether
• [ "" ]
• Syringic acid, TBDMS
• IMVHVWFNMTWNBT-UHFFFAOYSA-N
• [tert-butyl(dimethyl)silyl] 4-[tert-butyl(dimethyl)silyl]oxy-3,5-dimethoxybenzoate
• tert-butyl(dimethyl)silyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3,5-dimethoxybenzoate
• tert-Butyldimethylsilyl 4-((tert-butyldimethylsilyl)oxy)-3,5-dimethoxybenzoate
• Syringic acid；4-Hydroxy-3,5-dimethoxybenzoic acid；3,5-Dimethoxy-4-hydroxybenzoic acid
• 4-Hydroxy 3,5-dimethoxybenzoic acid

• MDL： MFCD00002552
• Inchi： 1S/C9H10O5/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： JMSVCTWVEWCHDZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(OC)C(O)=C(OC)C=1)=O
• BRN： 2115262

Computed Properties

• Exact Mass: 198.05300
• Monoisotopic Mass: 426.22577738 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 426.7
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: Powder
• Density: 1.2539 (rough estimate)
• Melting Point: 205-209 °C (lit.)
• Boiling Point: 192-193℃/14mmHg(lit.)
• Flash Point: 192-193°C/14mm
• Refractive Index: 1.4570 (estimate)
• Water Partition Coefficient: 5780 mg/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 75.99000
• LogP: 1.10760
• Solubility: Soluble in acetone, ether and chloroform, soluble in ethanol, soluble in water.
• Sensitiveness: Sensitive to humidity

Syringic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DH2090000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Syringic acid

Syringic acid (CAS No. 530-57-4): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Emerging Applications

Syringic acid, with the chemical formula C₇H₆O₄, is a naturally occurring polyphenolic compound classified as an acid derivative of phenylpropanoids. Its CAS number, 530-57-4, uniquely identifies it in the chemical and pharmaceutical industries. This compound is widely recognized for its diverse biological activities and has garnered significant attention in recent years due to its potential applications in healthcare, cosmetics, and industrial processes.

The molecular structure of syringic acid features a hydroxyl group at the C-3 position and two carboxylic acid groups at the C-4 and C-5 positions. This unique arrangement contributes to its high reactivity and versatility in various chemical reactions. The presence of multiple hydroxyl groups also enhances its solubility in polar solvents, making it an excellent candidate for formulation in aqueous-based products.

One of the most compelling aspects of syringic acid is its extensive range of biological activities. Research has demonstrated its potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a promising candidate for anti-aging and anti-inflammatory applications in cosmetics and pharmaceuticals.

Recent studies have highlighted the role of syringic acid in modulating metabolic pathways and enhancing immune function. For instance, research published in the journal Free Radical Biology and Medicine suggests that syringic acid can activate Nrf2-mediated antioxidant pathways, thereby protecting cells from oxidative stress. This finding has significant implications for the development of therapeutic agents targeting chronic diseases associated with oxidative damage.

In addition to its antioxidant properties, syringic acid has shown promising results in antimicrobial applications. Studies have demonstrated its effectiveness against a wide range of bacteria, fungi, and viruses. This makes it a valuable component in natural preservatives for food products and personal care items. The antimicrobial activity is believed to be due to its ability to disrupt microbial cell membranes and inhibit key enzymatic processes.

The industrial applications of syringic acid are also diverse. It is widely used as a chelating agent in metal ion sequestration processes, where it helps to remove heavy metals from industrial wastewater. This property is particularly valuable in environmental remediation efforts aimed at reducing pollution caused by metal contamination.

The synthesis of syringic acid can be achieved through various chemical pathways. One common method involves the oxidation of syringaldehyde or syringone using oxidizing agents such as potassium permanganate or hydrogen peroxide. Alternatively, enzymatic synthesis using microbial cultures has been explored as a more sustainable approach. These methods highlight the compound's adaptability to different production scales and environmental considerations.

The pharmacological potential of syringic acid has been further explored in clinical research. A study published in the journal Pharmacological Research investigated its effects on glucose metabolism and found that it can improve insulin sensitivity in diabetic models. This suggests that syringic acid could be a valuable adjunct therapy for managing diabetes mellitus.

In conclusion, Syringic acid (CAS No. 530-57-4) is a multifaceted compound with a broad spectrum of biological activities and industrial applications. Its potent antioxidant, antimicrobial, and metabolic-modulating properties make it a promising candidate for various healthcare and cosmetic formulations. As research continues to uncover new applications, the importance of this compound is likely to grow further, solidifying its role as a key player in modern chemistry and biotechnology.